molecular formula C9H20O2 B6155237 5-(tert-butoxy)pentan-2-ol CAS No. 171254-13-0

5-(tert-butoxy)pentan-2-ol

Cat. No. B6155237
CAS RN: 171254-13-0
M. Wt: 160.3
InChI Key:
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Description

5-(tert-butoxy)pentan-2-ol is an organic compound with the molecular formula C9H20O2 . It is a type of alcohol where a hydroxy group, -OH, is attached to a saturated carbon atom .


Synthesis Analysis

This compound can be synthesized by direct acid-catalytic alkylation of diols with tert-butanol . It participates in the synthesis of well-defined mono- and ditelechelic polyphosphazenes .


Molecular Structure Analysis

The molecular structure of this compound consists of 9 carbon atoms, 20 hydrogen atoms, and 2 oxygen atoms . The molecular weight is 160.25 .


Chemical Reactions Analysis

Alcohols like this compound can undergo various chemical reactions. For instance, they can react with hydrogen halides to produce alkyl halides . They can also be oxidized to form aldehydes or carboxylic acids .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-(tert-butoxy)pentan-2-ol can be achieved through a multi-step process involving the protection of a hydroxyl group, followed by the introduction of a tert-butoxy group and subsequent deprotection.", "Starting Materials": [ "Pentan-2-ol", "Tert-butyl alcohol", "Sodium hydride", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Methanol" ], "Reaction": [ "Step 1: Protection of Pentan-2-ol - Pentan-2-ol is reacted with sodium hydride in diethyl ether to form the sodium alkoxide intermediate. This is then reacted with tert-butyl alcohol to form the protected intermediate, 2-tert-butoxypentan-2-ol.", "Step 2: Introduction of Tert-butoxy Group - The protected intermediate is then reacted with hydrochloric acid to remove the protective group and introduce the tert-butoxy group, forming 5-(tert-butoxy)pentan-2-ol.", "Step 3: Purification - The crude product is purified by washing with sodium bicarbonate and sodium sulfate to remove any impurities. The final product is obtained by distillation of the purified product in methanol." ] }

CAS RN

171254-13-0

Molecular Formula

C9H20O2

Molecular Weight

160.3

Purity

95

Origin of Product

United States

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